Cas no 1593-03-9 (Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI))
1593-03-9 structure
Product Name:Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI)
CAS No:1593-03-9
MF:C9H3N13
MW:293.207216501236
CID:177987
PubChem ID:135517513
Update Time:2025-04-19
Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI)
- 1,3,4,6,7,9,9b-Heptaazaphenalene, cyanamidederiv.
- 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8-tricarbamonitrile(7CI,8CI)
- Hydromelonic acid (6CI)
- 1593-03-9
- Hydromelonic acid
- DTXSID801337264
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- Inchi: 1S/C9H3N13/c10-1-13-4-16-7-18-5(14-2-11)20-9-21-6(15-3-12)19-8(17-4)22(7)9/h(H3,13,14,15,16,17,18,19,20,21)
- InChI Key: QBVBYJATTGOHDX-UHFFFAOYSA-N
- SMILES: N12C3=N/C(=N\C#N)/N=C1N=C(NC#N)NC2=NC(NC#N)=N3
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 293.06343715g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 882
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 185Ų
Experimental Properties
- PSA: 52.54
Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI) Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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